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Compound of Interest

Compound Name: BBT

Cat. No.: B15617227 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Butylated Hydroxytoluene (BHT), also known as 2,6-

di-tert-butyl-p-cresol. Adherence to these guidelines is essential to ensure a safe laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
BHT is a combustible solid that can form explosive dust mixtures in the air.[1] It may cause

skin, eye, and respiratory tract irritation.[2] It is also very toxic to aquatic life with long-lasting

effects.[3][4] The following personal protective equipment is mandatory to minimize exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15617227?utm_src=pdf-interest
https://sasoldcproducts.blob.core.windows.net/documents/Product%20Brochures/US_Phenolics%20or%20Cresylic%20Acids_Safe%20Handling%20BHT.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-204659.pdf
https://www.pccarx.com/Documents/msds_pdf/30-1463.pdf?d=638994149990987611
https://www.fishersci.com/store/msds?partNumber=S25212&productDescription=BUTYL+HYDROXY+TOLUENE+BHT+500G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved goggles.

[3]

To prevent eye irritation from

dust or splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or long-sleeved clothing.

[3][5]

To prevent skin contact and

irritation.[6]

Respiratory Protection

A NIOSH-approved respirator

with a combination Organic

Vapor/P95 cartridge should be

used if dust is generated or if

exposure may exceed

inhalation guidelines.[1]

To prevent respiratory tract

irritation from dust inhalation.

[2]

Quantitative Data Summary
The following table summarizes key quantitative data for BHT.
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Property Value Source

Chemical Formula C₁₅H₂₄O [1][3]

Molecular Weight 220.34 g/mol [1][3]

CAS Number 128-37-0 [1][3]

Melting Point 69 - 73 °C (156 - 163 °F) [4]

Boiling Point 265 °C (509 °F)

Flash Point 127 °C (260.6 °F) [5]

Autoignition Temperature 345 °C (653 °F) [5]

ACGIH TLV (TWA)
2 mg/m³ (Inhalable fraction and

vapor)
[4]

NIOSH REL (TWA) 10 mg/m³

Operational and Disposal Plans
Detailed Handling Protocol
Proper handling procedures are critical to minimize risk. Operations should be conducted in a

well-ventilated area, preferably within a chemical fume hood, especially when dust may be

generated.[3][7]

Preparation:

Ensure a clean and organized workspace.

Confirm that an eyewash station and safety shower are accessible.[1]

Assemble all necessary PPE as specified in the table above.

Verify that all containers are properly labeled and sealed.[1]

Weighing and Transfer:
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Perform weighing and transfer operations in a fume hood or ventilated enclosure to control

dust.[7]

Use non-sparking tools for transfers to avoid ignition sources.[1]

Handle as a solid to minimize dust creation. Use a spatula for transfers.

Solution Preparation:

When dissolving, slowly add the solid BHT to the solvent to prevent splashing.

Use compatible materials for handling and storage. Avoid copper, brass, strong acids/alkalis,

and strong oxidizing/reducing agents.[1][8]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]

Clean all equipment and the work area to prevent cross-contamination.

Remove and launder any contaminated clothing before reuse.[1][6]
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Preparation

Handling

Post-Handling

Don PPE

Prepare well-ventilated workspace

Verify safety equipment (eyewash, shower)

Weigh/transfer BHT in fume hood

Use non-sparking tools

Slowly add solid to solvent

Clean workspace and equipment

Wash hands thoroughly

Doff PPE

Click to download full resolution via product page

A step-by-step workflow for the safe handling of BHT.
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Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Evacuate non-essential personnel from the immediate spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the material to

enter drains or waterways.[1]

Clean-up (Solid Spill):

Wear appropriate PPE, including respiratory protection.[2]

Gently sweep or vacuum up the spilled material to avoid generating dust.[2]

Dampening the solid spill material with alcohol may be an option to reduce dust.[6]

Collect the material in a suitable, labeled, and closed container for disposal.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.[1]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.[8]

Segregation: Collect waste BHT and any contaminated materials (e.g., gloves, absorbent

paper) in a designated, labeled hazardous waste container.[3]

Storage: Keep the waste container tightly closed and store it in a cool, dry, and well-

ventilated area away from incompatible materials.[3]

Disposal: Arrange for disposal through a licensed professional waste disposal service. Do

not dispose of it in standard laboratory trash or down the drain.[3]
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BHT Waste Generated

Segregate into labeled,
closed hazardous waste container

Store in a cool, dry,
well-ventilated area

Contact licensed waste
disposal service

Dispose according to
local/state/federal regulations

Disposal Complete

Click to download full resolution via product page

The logical progression for safe BHT waste disposal.

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water. Seek medical

attention if irritation develops or persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[1]

[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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